Cas no 2172125-03-8 (2,2-difluoro-3-(3-methylbutyl)aminopropanamide)

• Product Name: 2,2-difluoro-3-(3-methylbutyl)aminopropanamide
• CAS No: 2172125-03-8
• MF: C₈H₁₆F₂N₂O
• MW: 194.222249031067
• CID: 6299144
• PubChem ID: 165519830
• Update Time: 2025-05-19

2,2-difluoro-3-(3-methylbutyl)aminopropanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-methylbutyl)aminopropanamide
• 2172125-03-8
• 2,2-difluoro-3-[(3-methylbutyl)amino]propanamide
• EN300-1269922

• Inchi： 1S/C8H16F2N2O/c1-6(2)3-4-12-5-8(9,10)7(11)13/h6,12H,3-5H2,1-2H3,(H2,11,13)
• InChI Key： KBXFPLLNLZRRIP-UHFFFAOYSA-N
• SMILES： FC(C(N)=O)(CNCCC(C)C)F

Computed Properties

• Exact Mass: 194.12306946g/mol
• Monoisotopic Mass: 194.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-3-(3-methylbutyl)aminopropanamide

2,2-Difluoro-3-(3-methylbutyl)aminopropanamide: A Comprehensive Overview

2,2-Difluoro-3-(3-methylbutyl)aminopropanamide, identified by the CAS number 2172125-03-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of amides, specifically propanamides, and its structure incorporates a difluorinated group and a substituted butylamine moiety. The combination of these functional groups imparts distinctive chemical and physical characteristics, making it a subject of interest in various research domains.

The molecular structure of 2,2-difluoro-3-(3-methylbutyl)aminopropanamide is characterized by a central propanamide chain with two fluorine atoms attached to the second carbon. The third carbon of the chain is bonded to a 3-methylbutylamine group, which introduces steric hindrance and enhances the compound's stability. This structural arrangement not only influences its reactivity but also plays a crucial role in determining its solubility and bioavailability, factors that are critical in pharmaceutical applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its amide functionality makes it a promising candidate for peptide synthesis and as a building block in medicinal chemistry. The presence of fluorine atoms further enhances its pharmacokinetic properties, such as increased lipophilicity and improved metabolic stability. These attributes are particularly advantageous in the development of small molecule inhibitors and modulators for various therapeutic targets.

In addition to its pharmaceutical applications, 2,2-difluoro-3-(3-methylbutyl)aminopropanamide has also been explored in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Researchers have reported that this compound can act as a versatile ligand, facilitating the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale applications.

From an analytical standpoint, the characterization of 2,2-difluoro-3-(3-methylbutyl)aminopropanamide has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular conformation and intermolecular interactions, further aiding in understanding its behavior under different conditions.

In conclusion, 2,2-difluoro-3-(3-methylbutyl)aminopropanamide, with its unique structural features and versatile applications, continues to be a focal point in both academic research and industrial development. As ongoing studies uncover new facets of its properties and potential uses, this compound is poised to make significant contributions across diverse scientific disciplines.